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Compound Focus: 2,2'-Azobis(2,4-dimethylvaleronitrile)

CAS No.: 4419-11-8

Cat. No.: S579433

ABVN Thermal Hazard Data

The table below summarizes key thermal safety parameters for ABVN (2,2'-azobis-(2-4-

dimethylvaleronitrile)) obtained from advanced calorimetry techniques [1].

Parameter Value | Description Significance

Apparent Exothermic Onset Determined via DSC Critical temperature for onset of

Temperature (To) decomposition

Heat of Decomposition (AHd) Determined via DSC Total energy release during
decomposition

Apparent Exothermic Peak Determined via DSC Temperature at maximum

Temperature (Tp) decomposition rate

Maximum Pressure (P,ax) Determined via VSP2 Worst-case pressure generation in a

closed system

Maximum Temperature (T,ax) Determined via VSP2 Worst-case temperature under
adiabatic conditions

Maximum Self-Heating Rate Determined via VSP2 Measures the violence of the runaway
((dT/dt)max) reaction
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Parameter

Maximum Pressure Rise Rate
((dPIdt),4x)

Adiabatic Time to Maximum
Rate ((TMR),q)

Apparent Activation Energy

(Ea)

Pre-exponential Factor (A)

Value / Description

Determined via VSP2

Determined via VSP2

Calculated via Flynn-Wall-
Ozawa method

Calculated via Flynn-Wall-
Ozawa method

Significance

Crucial for vent sizing and relief
system design

Time until runaway reaction peaks
under adiabatic conditions

Indicator of the reaction's temperature
sensitivity

Reaction frequency factor for kinetic
modeling

Experimental Protocols for Thermal Hazard

Assessment

Here are detailed methodologies for the key experiments used to characterize ABVN's thermal hazards.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the fundamental thermal properties of ABVN under controlled, non-adiabatic

conditions [1].

e Sample Preparation: Load a small sample (typically 1-5 mg) of ABVN into a sealed, high-pressure

crucible capable of withstanding the pressures generated during decomposition.
e Experimental Run: Subject the sample to a dynamic temperature program, increasing the

temperature at a constant scanning rate (e.g., 2, 4, 6, 8 °C/min) from ambient to beyond the

decomposition range.
e Data Analysis:

o The onset temperature (To) is identified as the point where the thermal curve deviates from

the baseline.

o The peak temperature (T)) is the maximum of the exothermic peak.

o The heat of decomposition (AHd) is calculated by integrating the area under the exothermic

peak.
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Vent Sizing Package 2 (VSP2)

The VSP2 is an adiabatic calorimeter that simulates large-scale process conditions to gather data for

emergency relief system design [1].

e Sample Preparation: A larger sample (e.g., 50-100 g) of ABVN is placed in a specially designed test
cell.

e Experimental Run: The cell is heated with a "heat-wait-search" algorithm. The system heats the
sample and then waits in adiabatic mode, searching for a self-heating rate above a predefined
threshold (e.g., 0.02 °C/min). Once this threshold is exceeded, the test enters a full adiabatic mode,
tracking the temperature and pressure rise until the reaction is complete.

o Data Obtained: This test directly provides the key safety parameters P_max, T _max, (dT/dt) max,
(dP/dt) max, and (TMR) ad.

Troubleshooting Guide & FAQs

Q1: Our DSC results for ABVN show inconsistent onset temperatures. What could be the cause? The

thermal decomposition of azo compounds can be complex and influenced by several experimental factors

[2].

¢ Check Sample Mass and Crucible Type: Using too large a sample mass or an open crucible can
lead to sublimation and endothermic effects that mask the true exothermic onset. Use small samples
in sealed, high-pressure crucibles.

o Verify Heating Rates: The apparent onset temperature can increase with higher heating rates.
Consistently use the same heating rate for comparative studies and report this rate with your data.

¢ Confirm Purity and Storage: Degradation of the ABVN sample due to moisture or improper storage
can alter its thermal properties.

Q2: How can we determine the "worst-case" scenario for a runaway reaction of ABVN in our reactor?
The parameters obtained from the VSP2 adiabatic calorimeter are specifically designed for this purpose
[1]. The T _max and P_max values represent the theoretical maximums if no heat is lost from the system.
The (dT/dt) max and (dP/dt) max quantify the severity and speed of the runaway event, which are

critical for designing safety systems like emergency venting.

Q3: Is ABVN's decomposition considered Autocatalytic (AC-type) or Thermal Decomposition (TD-
type)? Azo compounds like ABVN are generally classified as TD-type (Nth order) decomposition [1] [2].
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This means the reaction rate is highest at the beginning when the reactant concentration is highest, and it
decays exponentially over time. This is in contrast to autocatalytic reactions, which start slowly and
accelerate as catalytic products build up. However, the presence of physical processes like melting can

sometimes complicate the observed behavior.

Q4: What is the most critical safety parameter for the storage and transportation of ABVN? While all
parameters are important, the Self-Accelerating Decomposition Temperature (SADT) is the internationally
recognized parameter for safe transport and storage. The SADT is the lowest ambient temperature at which
self-accelerating decomposition occurs in a specific package within seven days. It can be determined through

large-scale testing or calculated using kinetic data (E_a and A) derived from DSC and VSP2 experiments [1]
[3].

Experimental Workflows & Decision Pathways

The following diagrams, created using Graphviz, outline the core experimental and safety decision

workflows.

Diagram 1: Thermal Hazard Assessment Workflow

This diagram illustrates the sequential process for comprehensively evaluating the thermal hazards of

ABVN.
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DSC Screening Test

Perform

Obtain Data:To, Tp, AHd

Kinetic Analysis

alculate

Obtain Data:Ea, A

Adiabatic Calorimetry (VSP2)

Simulate

Obtain Data:Pmax, Tmax, (dT/dt)max(dP/dt)max, (TMR)ad

Determine SADT

Implement Safe Processes
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Diagram 2: Decomposition Incident Response Protocol

This flowchart provides a logical pathway for responding to a potential thermal runaway incident involving

ABVN.

Potential Runaway Detected

Assess Cooling Capacity
and System Pressure

Yes

Can the system be safely
cooled and stabilized?

1. Immediate Evacuation Apply maximum cooling
2. Activate Emergency Alarm Do NOT open system

Emergency systems (venting) Monitor from a safe distance
should activate automatically with remote sensors
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Key Safety Takeaway

The safe use of ABVN hinges on recognizing it as a true thermal hazard [1]. The data from DSC and
VSP2 experiments are not just numbers; they are essential for designing inherently safer processes, from

determining safe storage temperatures (SADT) to sizing emergency pressure relief systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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